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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624 Get Quote

Dulcitol-13C6: A Technical Guide for Researchers
Introduction

Dulcitol-13C6, also known as Galactitol-13C6, is the isotopically labeled form of dulcitol where

all six carbon atoms are replaced with the Carbon-13 (¹³C) isotope. This stable, non-radioactive

labeling makes it an invaluable tool in metabolic research and clinical diagnostics, particularly

as an internal standard for the quantification of its unlabeled counterpart, galactitol. This guide

provides an in-depth overview of the chemical and physical properties of Dulcitol-13C6, its role

in metabolic pathways, and detailed experimental protocols for its application.

Chemical and Physical Properties
Dulcitol-13C6 shares nearly identical physical and chemical properties with unlabeled dulcitol,

with the primary distinction being its increased molecular weight due to the six ¹³C atoms. It is a

sugar alcohol (or polyol) and is the reduction product of galactose.[1][2] It appears as a white

crystalline powder with a slightly sweet taste.[2]

Table 1: Physicochemical Properties of Dulcitol-13C6
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Property Value Reference(s)

Synonyms
Galactitol-13C6, Dulcite-13C6,

Euonymit-13C6
[3][4]

Molecular Formula ¹³C₆H₁₄O₆ [3][4]

Molecular Weight 188.13 g/mol [3][5]

Unlabeled CAS Number 608-66-2 [1]

Appearance White crystalline powder [2]

Melting Point
188-191 °C (for unlabeled

Dulcitol)
[6]

Solubility (Water)
50 mg/mL (for unlabeled

Dulcitol)
[7]

SMILES (Isotopic)

O[13CH2]--INVALID-LINK----

INVALID-LINK----INVALID-

LINK----INVALID-LINK--

[13CH2]O

[5]

InChI Key (Unlabeled)
FBPFZTCFMRRESA-

GUCUJZIJSA-N
[1]

Storage Temperature +4°C [8]

Metabolic Pathway Involvement: The Polyol
Pathway
Dulcitol is a key metabolite in the polyol pathway, an alternative route for glucose and galactose

metabolism.[9][10] In conditions of high galactose concentration, such as the genetic disorder

galactosemia, the primary Leloir pathway of galactose metabolism becomes saturated or is

deficient.[11] This shunts excess galactose into the polyol pathway.

The enzyme aldose reductase reduces galactose to galactitol, a reaction that consumes the

cofactor NADPH.[1][9] Unlike sorbitol, which is formed from glucose and can be further

metabolized to fructose, galactitol is a poor substrate for the subsequent enzyme, sorbitol
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dehydrogenase.[11] Consequently, galactitol accumulates within cells, leading to osmotic

stress, oxidative damage due to NADPH depletion, and the formation of cataracts, a classic

symptom of galactosemia.[11][12]
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1. Sample Preparation

2. Internal Standard Spiking
Add known quantity of Dulcitol-13C6

to urine sample.

3. Evaporation
Dry sample under nitrogen stream.

4. Derivatization
Add derivatizing agent (e.g., TMS)

and incubate to create volatile esters.

5. GC-MS Analysis

6. Quantification
Calculate native galactitol concentration

based on the ratio of analyte to
internal standard ion peaks.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

